Cas no 848482-82-6 (Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-)

• Product Name: Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-
• CAS No: 848482-82-6
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD12973649
• CID: 1831661
• PubChem ID: 17950069
• Update Time: 2025-07-23

Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-
• 3-chloro-4-[(6-methylpyridin-3-yl)oxy]aniline
• 3-Chloro-4-((6-methylpyridin-3-yl)oxy)aniline
• 848482-82-6
• 3-CHLORO-4-[(6-METHYL-3-PYRIDINYL)OXY]ANILINE
• 3-Chloro-4-[(6-methyl-3-pyridyl)oxy]aniline
• YIB48282
• MFCD12973649
• LDXYUHNQQUNJMY-UHFFFAOYSA-N
• SCHEMBL159190
• AKOS011352328
• AS-66736
• DB-304531
• CS-0059966
• W17971
• 3-chloro-4-(6-methylpyridin-3-yl)oxyaniline

• MDL： MFCD12973649
• Inchi： 1S/C12H11ClN2O/c1-8-2-4-10(7-15-8)16-12-5-3-9(14)6-11(12)13/h2-7H,14H2,1H3
• InChI Key： LDXYUHNQQUNJMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=CN=C(C)C=C1)N

Computed Properties

• Exact Mass: 234.056
• Monoisotopic Mass: 234.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-

Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- (CAS No. 848482-82-6): A Comprehensive Overview

Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-, identified by its CAS number 848482-82-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development and material science. The compound's unique combination of a chlorobenzene core and a pyridineoxy substituent makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- features a benzene ring substituted at the 3-position with a chlorine atom and at the 4-position with an oxy-substituted 6-methylpyridine group. This arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for further functionalization. The presence of both electron-withdrawing (chloro) and electron-donating (methylpyridineoxy) groups enhances its reactivity, enabling diverse synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents based on aromatic amine derivatives. The structural motif of Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- aligns well with this trend, as it can be modified to produce compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring its derivatives as candidates for treating various diseases, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in targeted cancer therapies. The pyridineoxy group provides a handle for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding affinity to specific protein targets. This flexibility has made it a favorite among medicinal chemists seeking to develop next-generation drugs.

The synthesis of Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- typically involves multi-step organic reactions, starting from readily available precursors such as chlorobenzene and methylpyridine derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for producing pharmaceutical-grade material, ensuring that the final product meets stringent quality standards required for clinical applications.

The biological activity of derivatives of Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- has been extensively studied in recent research publications. For example, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's potential as an antiviral agent. The researchers found that certain derivatives exhibited inhibitory effects against viral proteases, suggesting their utility in developing treatments for infectious diseases. This finding underscores the importance of continued research into this class of compounds.

In addition to its pharmaceutical applications, Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- has shown promise in material science. Its ability to form stable complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies. The unique structural features of this compound allow it to act as a ligand in coordination chemistry, facilitating the development of novel catalysts with enhanced efficiency and selectivity.

The future prospects for Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]- are vast and multifaceted. As computational chemistry techniques advance, researchers can more accurately predict the biological activity of its derivatives before synthesizing them experimentally. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. Furthermore, green chemistry principles are being increasingly adopted in the synthesis of this compound, aiming to minimize environmental impact while maintaining high yields and purity.

In conclusion, Benzenamine, 3-chloro-4-[(6-methyl-3-pyridinyl)oxy]-, CAS No. 848482-82-6, is a compound of significant interest in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents and functional materials. With ongoing research efforts focused on exploring its potential applications, this compound is poised to play a crucial role in advancing scientific discovery and innovation.